N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H21NO4S/c1-12-8-9-16(23-12)15(21-3)10-18-17(19)11-22-14-7-5-4-6-13(14)20-2/h4-9,15H,10-11H2,1-3H3,(H,18,19)
• InChI Key: CXKVNMWIPJIKCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)COC2=CC=CC=C2OC)OC
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(2-methoxyphenoxy)acetamide, also known as MTMEA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MTMEA is a member of the family of compounds known as amides, which are characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. We will also list future directions for research on this compound.

Scientific Research Applications

Chloroacetamide Herbicides and Metabolism

Comparative Metabolism of Chloroacetamide Herbicides : Studies on chloroacetamide herbicides such as acetochlor, alachlor, and metolachlor reveal insights into their metabolic pathways in both human and rat liver microsomes. These substances, including acetochlor and metolachlor, undergo complex metabolic transformations involving cytochrome P450 isoforms CYP3A4 and CYP2B6. Such research highlights the metabolic activation pathways leading to potential carcinogenic compounds, indicating a significant area of study for understanding the biotransformation and potential risks associated with similar compounds (Coleman et al., 2000).

Amide Derivatives and Coordination Chemistry

Different Spatial Orientations of Amide Derivatives on Anion Coordination : Research into the structural aspects of amide derivatives, such as N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, explores the self-assembly and spatial orientation of these molecules. This area of study is crucial for developing novel coordination compounds with potential applications in materials science and catalysis (Kalita & Baruah, 2010).

Antimicrobial Agents and Synthesis

Facile Synthesis of Thiophen-2(5H)-ones as Antimicrobial Agents : The synthesis and evaluation of thiophenones, including compounds derived from 2-acyl-5-methoxythiophenes, underscore the antimicrobial potential of such derivatives. This research points to the importance of synthesizing and testing novel compounds for their bioactivity, offering a foundation for developing new antimicrobial agents (Benneche et al., 2011).